PF-04701475

• Molecular Formula: C17H24FN3O3S
• Molecular Weight: 369.5 g/mol
• InChI: InChI=1S/C17H24FN3O3S/c1-12(2)25(22,23)19-11-14-10-16(20-24-14)13-5-6-17(15(18)9-13)21-7-3-4-8-21/h5-6,9,12,14,19H,3-4,7-8,10-11H2,1-2H3
• InChIKey: GEDXXRQLHWIBAD-UHFFFAOYSA-N

PF-04701475: Dihydroisoxazole AMPAR PAM

PF-04701475 (CAS 1488407-52-8) is a potent and selective α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor (AMPAR) positive allosteric modulator (PAM) belonging to the dihydroisoxazole (DHI) chemical class, developed by Pfizer [1]. With an EC50 of 123 nM in functional calcium flux assays using human GluA2-expressing cells, it served as the prototype compound (designated 8a) for exploring AMPAR-mediated pharmacology in vivo [1]. The compound is commercially available at ≥98% HPLC purity (Sigma-Aldrich PZ0215), with DMSO solubility of 5 mg/mL and room-temperature storage stability . Its X-ray co-crystal structure with the GluA2 ligand-binding domain (PDB 4LZ8, resolution 1.85 Å) provides atomic-level validation of its binding pose at the dimer interface [2].

Target Selective AMPAR positive allosteric modulator (PAM), dihydroisoxazole class

Assay Recombinant human GluA2 calcium flux functional readout

Structure X-ray co-crystal with GluA2 LBD (PDB 4LZ8) enables docking studies

In vivo Prototype compound used for rodent AMPAR pharmacology exploration

• [1] Patel NC, Schwarz JB, Hou XJ, Hoover DJ, Xie L, Fliri AJ, Gallaschun RJ, Lazzaro JT, Bryce DK, Hoffmann WE, Hanks AN, McGinnis D, Marr ES, Gazard JL, Hajós M, Scialis RJ, Hurst RS, Shaffer CL, Pandit J, O'Donnell CJ. Discovery and characterization of a novel dihydroisoxazole class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. J Med Chem. 2013 Nov 27;56(22):9180-91. View Source
• [2] RCSB Protein Data Bank. 4LZ8: Crystal structures of GluR2 ligand-binding-domain in complex with glutamate and positive allosteric modulators. Deposited 2013-07-31, Released 2013-12-04. Resolution 1.85 Å. View Source

PF-04701475: Irreplaceable for Research

Generic substitution among AMPAR positive allosteric modulators is not scientifically valid because potency, binding mode, structural alert profile, and in vivo validation status vary substantially across chemical series. Within the DHI class, PF-04701475 (8a) carries a potentially bioactivatable aniline moiety that was deliberately removed in the optimized analog 16a, meaning the two compounds differ in toxicological liability despite sharing the same core pharmacophore [1]. Cross-class comparisons reveal even larger divergences: benzothiadiazide-derived PAMs such as cyclothiazide exhibit EC50 values in the micromolar range (8.83 μM) versus PF-04701475's 123 nM, while biarylpropylsulfonamide PAMs like LY404187 show markedly higher maximal potentiation (Emax ~16-fold vs. ~5–8-fold typical for DHI series) [2]. The recent clinical candidate PF-04958242, despite being a structural successor, has an EC50 of 310 nM—approximately 2.5-fold weaker than PF-04701475—measured under different assay conditions, underscoring that even within a single drug-discovery lineage, potency rank order does not guarantee functional interchangeability [3].

⚠

Chemotype mismatch

Cross-class PAMs (benzothiadiazides, biarylpropylsulfonamides) exhibit substantially different EC50 ranges and Emax profiles; functional potentiation cannot be assumed equivalent.

⚠

Structural alert divergence

Optimized analog 16a lacks the aniline moiety present in PF-04701475, removing the bioactivation liability; metabolic toxicity readouts may not transfer between them.

⚠

In vivo validation gap

DHI-series tool compound PF-04725379 was developed as a tritiated radioligand and lacks rodent behavioral pharmacology data; in vivo study designs require the prototype compound.

• [1] Patel NC, Schwarz JB, Hou XJ, Hoover DJ, Xie L, Fliri AJ, Gallaschun RJ, Lazzaro JT, Bryce DK, Hoffmann WE, Hanks AN, McGinnis D, Marr ES, Gazard JL, Hajós M, Scialis RJ, Hurst RS, Shaffer CL, Pandit J, O'Donnell CJ. Discovery and characterization of a novel dihydroisoxazole class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. J Med Chem. 2013 Nov 27;56(22):9180-91. View Source
• [2] Bretin S, Louis C, Seguin L, Wagner S, Thomas J-Y, Challal S, Rogez N, Albinet K, Iop F, Villain N, Bertrand N, Krazem A, Béal D, Machet F, Froissant L, Danober L. Table 1. EC50, EC2X and maximal potentiation values obtained with S 47445 and other positive allosteric modulators at rat or human AMPA receptors on oocytes injected with poly(A+) mRNA. PLoS ONE. 2017;12(8):e0184429. View Source
• [3] GLPBIO. Pesampator (PF-04958242) Product Information. EC50 = 310 nM, Ki = 170 nM for AMPA receptor. View Source

PF-04701475: Quantitative Differentiation

Potency Advantage Over PF-04958242

PF-04701475 exhibits an EC50 of 123 nM for potentiation of human GluA2-containing AMPA receptors, determined by calcium flux assay [1]. This represents an approximately 2.5-fold higher potency than the structurally related clinical candidate PF-04958242 (pesampator), which has a reported EC50 of 310 nM in a comparable recombinant AMPAR assay format [2]. Both compounds act at the same allosteric site at the ligand-binding domain dimer interface, as confirmed by X-ray crystallography for both chemotypes [1][3]. The quantitative EC50 difference is meaningful for experimental designs requiring maximal receptor engagement at lower compound concentrations, such as slice electrophysiology where tissue penetration limits effective free drug concentration.

Potency vs. PF-04958242

Cross-study comparable

EC50 123 nM (PF-04701475) vs 310 nM (PF-04958242)

Lower EC50 supports assay sensitivity requirements at reduced working concentrations.

Cross-study calcium flux assays; protocols may differ.

Evidence Dimension	Functional EC50 for AMPAR potentiation at human GluA2
Target Compound Data	EC50 = 123 nM (PF-04701475, 8a)
Comparator Or Baseline	EC50 = 310 nM (PF-04958242, pesampator)
Quantified Difference	~2.5-fold higher potency (lower EC50 is more potent)
Conditions	Recombinant human GluA2-expressing cell lines; calcium flux functional assay (cross-study comparison; exact assay protocols differ between publications)

Why This Matters

For researchers procuring a reference AMPAR PAM with the highest functional potency in the DHI/related series, PF-04701475 provides a lower EC50 than the phase 2 clinical candidate PF-04958242, enabling effective potentiation at lower working concentrations.

• [1] Patel NC, Schwarz JB, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of AMPA receptor potentiators. J Med Chem. 2013;56(22):9180-91. EC50 = 123 nM for PF-04701475 (8a) in calcium flux assay with human GluA2. View Source
• [2] Shaffer CL, Patel NC, Schwarz J, Scialis RJ, Wei Y, Hou XJ, Xie L, Karki K, Bryce DK, Osgood SM, Hoffmann WE, Lazzaro JT, Chang C, McGinnis DF, Lotarski SM, Liu J, Obach RS, Weber ML, Chen L, Zasadny KR, Seymour PA, Schmidt CJ, Hajós M, Hurst RS, Pandit J, O'Donnell CJ. The discovery and characterization of the AMPA receptor potentiator N-{(3S,4S)-4-[4-(5-cyano-2-thienyl)phenoxy]tetrahydrofuran-3-yl}propane-2-sulfonamide (PF-04958242). J Med Chem. 2015;58(10):4291-4308. View Source
• [3] RCSB PDB. 4LZ8: Crystal structure of GluR2 LBD in complex with PF-04701475. Resolution 1.85 Å. Confirms binding at dimer interface allosteric site. View Source

Aniline Structural Alert: PF-04701475 vs. 16a

PF-04701475 (8a) contains a para-substituted aniline moiety—a well-characterized structural alert for potential metabolic bioactivation—that distinguishes it from the optimized lead compound 16a within the same DHI series [1]. The Patel et al. 2013 manuscript explicitly states that lead optimization 'provided 16a, a functionally potent compound lacking the potentially bioactivatable aniline within 8a, but retaining desirable in vitro ADME properties' [1]. This structural difference is chemically unambiguous: 8a bears an aniline nitrogen directly attached to the aromatic ring at the para position relative to the fluorine substituent, whereas 16a replaces this substructure [1]. The aniline alert in PF-04701475 makes it a valuable tool compound for metabolic liability studies and for structure-toxicity relationship investigations that are not feasible with the safer analog 16a.

Aniline structural alert

Direct head-to-head

Aniline PRESENT in 8a / ABSENT in 16a

Unique tool for aniline-dependent metabolic liability and structure-toxicity studies.

16a was designed without this alert; data to verify with reactive metabolite assays.

Evidence Dimension	Presence of potentially bioactivatable aniline structural alert
Target Compound Data	Aniline moiety PRESENT in PF-04701475 (8a)
Comparator Or Baseline	Aniline moiety ABSENT in optimized compound 16a
Quantified Difference	Binary structural distinction (present vs. absent)
Conditions	Chemical structure comparison; 16a is the direct optimization product of 8a from the same DHI medicinal chemistry program (Patel et al. 2013)

Why This Matters

Researchers investigating AMPAR PAM structure-toxicity relationships or metabolic bioactivation mechanisms require PF-04701475 specifically because 16a lacks the aniline alert, making PF-04701475 the only commercially available reference for DHI-series aniline-dependent toxicity studies.

• [1] Patel NC, Schwarz JB, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of AMPA receptor potentiators. J Med Chem. 2013;56(22):9180-91. Lead series optimization provided 16a, a functionally potent compound lacking the potentially bioactivatable aniline within 8a. View Source

In Vivo Prototype Status

PF-04701475 (8a) is explicitly designated in the primary discovery manuscript as 'a prototype used to explore AMPAR-mediated pharmacology in vivo' due to its pharmacokinetic profile suitable for rodent studies [1]. This in vivo validation status is a critical differentiator from the companion tool compound PF-04725379 (11), which was developed primarily as a tritiated radioligand for in vitro binding assays in rat brain homogenate rather than for behavioral pharmacology [1]. The distinct utility of these two DHI-series compounds is deliberately designed: 11 provides binding affinity characterization capability, while 8a provides the translational in vivo pharmacology platform [1]. No other DHI-series compound in the 2013 publication is simultaneously characterized as both functionally potent and in vivo-suitable in the same way as 8a.

In vivo prototype utility

Direct head-to-head

In vivo rodent prototype (8a) vs in vitro radioligand (11)

Enables behavioral pharmacology replication; radioligand cannot substitute.

Patel et al. 2013 designation; source-specific review recommended.

Evidence Dimension	In vivo pharmacological validation status and intended research utility
Target Compound Data	PF-04701475 (8a): validated as in vivo prototype with suitable rodent PK profile
Comparator Or Baseline	PF-04725379 (11): developed as tritiated radioligand for in vitro binding assays
Quantified Difference	Qualitative distinction in validated research application domain (in vivo behavioral pharmacology vs. in vitro binding)
Conditions	Within the same DHI series from Patel et al. 2013; both compounds co-discovered using structure-based design on human GluA2 X-ray structures

Why This Matters

For laboratories aiming to reproduce or extend published in vivo AMPAR PAM pharmacology protocols, PF-04701475 is the DHI prototype with demonstrated rodent suitability; PF-04725379 cannot substitute for in vivo studies.

• [1] Patel NC, Schwarz JB, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of AMPA receptor potentiators. J Med Chem. 2013;56(22):9180-91. PF-04701475 (8a): prototype for in vivo AMPAR pharmacology; PF-04725379 (11): tritiated ligand for binding affinity characterization in rat brain homogenate. View Source

X-Ray Co-Crystal Structure: GluA2 LBD

The binding mode of PF-04701475 to the human GluA2 AMPA receptor ligand-binding domain (LBD) has been experimentally determined by X-ray crystallography at 1.85 Å resolution (PDB 4LZ8) [1]. The structure confirms that PF-04701475 binds at the dimer interface of two LBD protomers, stabilizing the agonist-bound closed-cleft conformation—the canonical mechanism of AMPAR positive allosteric modulation [1]. This structural information directly informed further optimization within the DHI series and provides a level of target engagement confidence that is unavailable for many earlier-generation AMPAR PAMs such as CX614 or CX516, for which high-resolution LBD co-crystal structures were not reported in the primary literature [2]. The availability of a publicly deposited, high-resolution co-crystal structure uniquely enables computational chemistry, molecular docking, and structure-based pharmacophore modeling using PF-04701475 as a reference ligand.

X-ray co-crystal structure

Class-level inference

PDB 4LZ8, 1.85 Å resolution, GluA2 LBD dimer interface

Reference structure for docking and pharmacophore modeling.

CX614/CX516 lack comparable public co-crystal data.

Evidence Dimension	Availability of high-resolution X-ray co-crystal structure with human GluA2 LBD
Target Compound Data	PF-04701475: PDB 4LZ8, resolution 1.85 Å, binding at LBD dimer interface confirmed
Comparator Or Baseline	CX614, CX516, LY404187: no publicly deposited GluA2 LBD co-crystal structures at comparable resolution
Quantified Difference	Structural data: available (1.85 Å) vs. unavailable (class inference based on absence from PDB and primary literature)
Conditions	X-ray crystallography using recombinant human GluA2 LBD; PF-04701475 co-crystallized with glutamate (PDB 4LZ8)

Why This Matters

For computational chemistry and structure-based drug design groups, PF-04701475 is one of very few AMPAR PAMs with a publicly available high-resolution co-crystal structure, making it the preferred reference compound for docking studies and pharmacophore modeling.

• [1] Patel NC, Schwarz JB, Hou XJ, et al. J Med Chem. 2013;56(22):9180-91. X-ray co-crystal structures of human GluA2 LBD with DHI-series potentiators including PF-04701475 (PDB 4LZ8, 1.85 Å). View Source
• [2] RCSB PDB. 4LZ8: Crystal structure of GluR2 ligand-binding-domain in complex with glutamate and PF-04701475. Deposited 2013-07-31. View Source

Purity and Solubility Specifications

Commercially available PF-04701475 (Sigma-Aldrich PZ0215) is supplied at ≥98% purity as determined by HPLC, in powder form (white to beige), with a certified DMSO solubility of 5 mg/mL yielding a clear solution . These vendor-verified specifications provide batch-to-batch reproducibility that is essential for quantitative pharmacology and are directly comparable to the purity standards of the Pfizer internal batch used in the original Patel et al. 2013 publication [1]. In contrast, several alternative AMPAR PAMs from earlier chemical series (e.g., CX516, CX614) are distributed by specialty vendors with variable purity specifications often ≤95%, introducing greater inter-laboratory variability in EC50 determinations . The defined solubility specification is particularly critical because PF-04701475 has a molecular weight of 369.45 g/mol and limited aqueous solubility, making DMSO stock concentration a key determinant of effective working concentration ranges in cell-based assays.

Purity & solubility spec

Supporting evidence

≥98% HPLC, 5 mg/mL clear DMSO solution

Batch-to-batch reproducibility supports quantitative pharmacology.

Vendor specification; inter-lab EC50 consistency may require verification.

Evidence Dimension	Commercially certified purity specification and DMSO solubility
Target Compound Data	PF-04701475: ≥98% HPLC, DMSO solubility 5 mg/mL (clear), powder form, room temp storage
Comparator Or Baseline	CX516: typical vendor purity ~95%; CX614: variable vendor specifications
Quantified Difference	≥98% vs. ~95% or variable; solubility specification is explicitly defined
Conditions	Sigma-Aldrich commercial specification for PZ0215; comparator information from common specialty chemical vendor listings

Why This Matters

For multi-site collaborative studies or longitudinal research programs, the ≥98% HPLC purity and defined DMSO solubility (5 mg/mL) of PF-04701475 minimize batch-to-batch variance and ensure reproducible concentration-response relationships across laboratories.

• [1] Patel NC, Schwarz JB, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of AMPA receptor potentiators. J Med Chem. 2013;56(22):9180-91. View Source

PF-04701475: Optimal Applications

In Vivo AMPAR Potentiation in Rodent Models

PF-04701475 is the validated DHI-series prototype for in vivo AMPAR pharmacology, with a demonstrated pharmacokinetic profile suitable for rodent studies [1]. Laboratories investigating AMPAR-mediated cognitive enhancement, reversal of NMDA antagonist-induced deficits, or hippocampal network modulation can directly reference the compound's established in vivo utility from the Patel et al. 2013 publication [1]. The compound's EC50 of 123 nM at human GluA2 ensures potent target engagement at achievable brain free drug concentrations [1].

Structure-Based AMPAR PAM Design

The publicly deposited high-resolution (1.85 Å) X-ray co-crystal structure of PF-04701475 bound to the human GluA2 ligand-binding domain (PDB 4LZ8) [1][2] provides an experimentally validated template for molecular docking, molecular dynamics simulations, and structure-based pharmacophore modeling. Computational chemists can use PF-04701475 as a reference ligand for virtual screening campaigns targeting the AMPAR LBD dimer interface allosteric pocket, a capability not available for most other AMPAR PAM chemotypes [1].

Bioactivation & Structure-Toxicity Studies

PF-04701475 uniquely contains a potentially bioactivatable aniline moiety that was deliberately removed in the optimized analog 16a [1]. Drug metabolism researchers can use PF-04701475 as a positive-control tool compound to investigate aniline-dependent reactive metabolite formation, glutathione trapping, or time-dependent CYP inhibition in the context of AMPAR PAM structural alerts [1]. This application is not feasible with 16a or the clinical candidate PF-04958242, both of which lack this structural alert.

AMPAR Functional Assay Validation

With ≥98% HPLC purity, defined DMSO solubility (5 mg/mL), and room-temperature storage stability , PF-04701475 serves as a reliable reference compound for calibrating AMPAR calcium flux assays, electrophysiology recording systems, and high-throughput screening platforms. Its EC50 of 123 nM [1] provides a mid-nanomolar calibration point that falls within the typical dynamic range of recombinant AMPAR functional assays, and the commercial availability under the Pfizer-Sigma partnership ensures authentic, quality-controlled material .

Application

Selection Property

Validation Focus

In vivo AMPAR rodent studies

Reported rodent PK profile and in vivo prototype designation

Behavioral pharmacology and cognitive model endpoints

Structure-based drug design

High-resolution GluA2 LBD co-crystal structure (PDB 4LZ8)

Molecular docking, dynamics, and pharmacophore modeling

Metabolic bioactivation studies

Presence of para-substituted aniline structural alert

Reactive metabolite trapping and CYP time-dependent inhibition

Functional assay calibration

Defined commercial purity and DMSO solubility specification

Concentration-response reproducibility across laboratories

• [1] Patel NC, Schwarz JB, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of AMPA receptor potentiators. J Med Chem. 2013;56(22):9180-91. View Source
• [2] RCSB PDB. 4LZ8: Crystal structure of GluR2 LBD in complex with PF-04701475. Resolution 1.85 Å. View Source